1-(1-(2-Methylimidazo[1,2-a]pyridine-3-carbonyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-(2-methylimidazo[1,2-a]pyridine-3-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C23H23N5O3/c1-16-21(26-12-6-5-9-19(26)24-16)22(30)25-13-10-17(11-14-25)27-15-20(29)28(23(27)31)18-7-3-2-4-8-18/h2-9,12,17H,10-11,13-15H2,1H3
• InChI Key: NFKLPFZCNIUQDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)N3CCC(CC3)N4CC(=O)N(C4=O)C5=CC=CC=C5
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol

Description

Imidazo[1,2-a]pyridines are a class of compounds that have attracted significant interest due to their diverse biological activity. They have been shown to possess antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties. Some synthetic drugs that contain this imidazo[1,2-a]pyridine have been commercialized, such as the sedative Zolpidem, the anxiolytic Alpidem or Saripidem, and the heart-failure drug Olprione.

Synthesis Analysis

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. These compounds were also synthesized by using solid support catalysts such as Al2O3, and TiCl4.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines is characterized by a five-membered imidazole ring fused to a six-membered pyridine ring.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can react with bromine and iodine, providing 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazo[1,2-a]pyridines can vary widely depending on their specific structure. For example, 3-bromo-2-methyl-1H-imidazo[1,2-a]pyridinium bromide showed antimicrobial properties against Staphylococcus aureus.

Scientific Research Applications

Antimicrobial Activity

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Antituberculosis Agents

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Antiulcer Drug

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Treatment of Insomnia and Restoration of Brain Dysfunctions

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Sedative and Anxiolytic Drug

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Fluorescent Probes

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Light-Sensitive Dyes

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Optical Media for Data Storage

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Mechanism of Action

The exact mechanism of action of imidazo[1,2-a]pyridines depends on their specific structure and the biological target they interact with. For example, some imidazo[1,2-a]pyridines have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.

Safety and Hazards

The safety and hazards of imidazo[1,2-a]pyridines can also vary depending on their specific structure. For example, some imidazo[1,2-a]pyridines are used as active pharmaceutical ingredients in drugs like Zolpidem, Alpidem, and Saripidem.

Future Directions

The future directions for research into imidazo[1,2-a]pyridines could include the development of more efficient synthesis methods, particularly considering today’s environmental concerns combined with economic aspects. Further exploration of the biological activity of these compounds could also lead to the development of new therapeutic agents.